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Compound of Interest

Compound Name: N,2-dimethylpropanehydrazide

Cat. No.: B13628699 Get Quote

Document Control: V.1.0 | Classification: Hazardous Organic Waste | CAS: 67302-35-6[1]

Executive Summary & Operational Directive
N,2-dimethylpropanehydrazide is a substituted organic hydrazide. While specific toxicological

data for this exact isomer is limited, it must be handled according to the Precautionary Principle

applied to the hydrazine/hydrazide class: assume potential carcinogenicity, mutagenicity, and

high reactivity.

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

Prohibited Methods: Do not dispose of down the drain. Do not mix with oxidizing agents

(peroxides, nitrates) in waste streams, as this may generate heat or toxic gases.

Spill Response: Chemical deactivation is permitted only for surface decontamination and

spill cleanup, not for bulk waste destruction.

Chemical Profile & Hazard Identification
Understanding the chemical structure is vital for selecting the correct waste stream.
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Parameter Specification

Chemical Name N,2-dimethylpropanehydrazide

Synonyms
N-methylisobutyrohydrazide; 2-methyl-N-

methylpropanehydrazide

CAS Number 67302-35-6

Molecular Formula C₆H₁₄N₂O

Functional Group
Hydrazide (

)

Hazard Class
Reducing Agent, Irritant, Suspected Carcinogen

(Class assumption)

Incompatibilities Strong oxidizers, strong acids, acid chlorides.[2]

Causality of Hazard: Hydrazides possess a nitrogen-nitrogen bond with reducing properties.

Upon contact with strong oxidizers, they can liberate nitrogen gas (

) rapidly (explosion risk) or form toxic nitrosamines and azo compounds if oxidation is
incomplete.

Disposal Decision Logic
The following workflow dictates the operational path based on the state of the chemical (Stock

vs. Spill).
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Waste Identification:
N,2-dimethylpropanehydrazide

Determine Waste State

Bulk Solid/Liquid
(Expired Stock/Reaction Waste)

Stock/Bulk

Trace Residue / Spill
(< 500 mg)

Spill/Residue

Segregate into
Organic Waste (Non-Halogenated)

METHOD B:
Chemical Deactivation

(Bleach Oxidation)

Label: 'Toxic, Reducing Agent'
Do NOT mix with Oxidizers

METHOD A:
Commercial Incineration

(Licensed Contractor)

Absorb on Vermiculite/Clay

Dispose as Solid
Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision tree for determining the appropriate disposal pathway based on waste

quantity and state.
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Method A: Commercial Incineration (Primary
Protocol)
Applicability: All bulk quantities, expired stock, and concentrated reaction mixtures.

Scientific Rationale: High-temperature incineration (>1000°C) ensures the complete thermal

decomposition of the hydrazine moiety into nitrogen oxides (

),

, and

. This prevents the formation of toxic intermediates (e.g., nitrosamines) that can occur during
incomplete chemical oxidation.

Protocol:

Segregation: Isolate the waste in a container compatible with organic solvents (e.g., HDPE

or amber glass).

Critical: Ensure the waste container contains NO oxidizing agents (nitric acid, peroxides).

Labeling: Affix a hazardous waste label clearly stating:

"Hazardous Waste: N,2-dimethylpropanehydrazide"

"Toxic"

"Reducing Agent"

Storage: Store in a cool, dry, well-ventilated satellite accumulation area until pickup.

Hand-off: Transfer to a licensed hazardous waste hauler for incineration.

Method B: Chemical Deactivation (Spill Response
Only)
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Applicability: Surface decontamination, glassware cleaning, and small spills (< 500 mg).

Warning: Do not use this method for bulk waste due to heat generation and potential gas

evolution.

Scientific Rationale: Hypochlorite (bleach) oxidizes the hydrazide functional group. The general

reaction for hydrazide oxidation is:

Note: For N-substituted hydrazides, the mechanism is complex and may yield azo derivatives.
Therefore, an excess of oxidant and prolonged contact time are required to drive destruction.

Reagents Required:

Sodium Hypochlorite solution (Commercial Bleach, 5-10% NaOCl).

Sodium Hydroxide (NaOH) to maintain alkalinity (prevents

gas formation).

Absorbent material (Vermiculite or spill pads).

Step-by-Step Deactivation Protocol:

PPE Setup: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. Ensure fume

hood ventilation is active.

Preparation: Dilute commercial bleach 1:5 with water. Add a small amount of NaOH (pellets

or solution) to ensure pH > 10.

Application:

For Spills: Cover the spill with absorbent material. Gently pour the bleach solution over the

absorbent. Allow to sit for 30 minutes.

For Glassware: Soak contaminated glassware in the bleach solution for 2 hours.

Observation: Look for bubbling (

gas evolution). Wait until all bubbling ceases.
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Cleanup: Scoop the wet absorbent into a plastic bag. Double bag it.

Final Disposal: Label the bag as "Debris contaminated with deactivated hydrazides" and

dispose of it as solid hazardous waste (Method A). Do not throw in regular trash.

Emergency Procedures
Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.

Hydrazides can absorb through skin; seek

medical attention if irritation persists.

Eye Contact

Rinse thoroughly with water for 15 minutes,

lifting eyelids. Seek immediate ophthalmological

support.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen.

Fire

Use

, dry chemical, or foam. Do not use high-volume

water jets (may spread the chemical).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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